Cas no 628297-39-2 (Benzoic acid, 3-(5-methyl-2-oxazolyl)-)

• Product Name: Benzoic acid, 3-(5-methyl-2-oxazolyl)-
• CAS No: 628297-39-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1640167
• PubChem ID: 28293549
• Update Time: 2025-04-21

Benzoic acid, 3-(5-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5-methyl-2-oxazolyl)-
• 3-(5-methyloxazol-2-yl)-benzoic acid
• SCHEMBL2010645
• 628297-39-2
• DB-330783
• 3-(5-methyloxazol-2-yl)benzoic acid
• ITGUIRTWSPIYHZ-UHFFFAOYSA-N

• Inchi： 1S/C11H9NO3/c1-7-6-12-10(15-7)8-3-2-4-9(5-8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： ITGUIRTWSPIYHZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33